RS 25344 hydrochloride
RS 25344 hydrochloride
Potent and selective phosphodiesterase (PDE) 4 inhibitor (IC50 values are 0.28, > 100, 160 and 330 nM at PDE4, PDE1, PDE2 and PDE3 respectively). Inhibits eosinophil chemotaxis and increases progressive motility of spermatozoa in vitro.
Brand Name:
Vulcanchem
CAS No.:
152815-28-6
VCID:
VC0004668
InChI:
InChI=1S/C19H13N5O4.ClH/c25-18-16-5-2-8-21-17(16)23(14-3-1-4-15(11-14)24(27)28)19(26)22(18)12-13-6-9-20-10-7-13;/h1-11H,12H2;1H
SMILES:
C1=CC(=CC(=C1)[N+](=O)[O-])N2C3=C(C=CC=N3)C(=O)N(C2=O)CC4=CC=NC=C4.Cl
Molecular Formula:
C19H14ClN5O4
Molecular Weight:
411.8 g/mol
RS 25344 hydrochloride
CAS No.: 152815-28-6
Inhibitors
VCID: VC0004668
Molecular Formula: C19H14ClN5O4
Molecular Weight: 411.8 g/mol
| CAS No. | 152815-28-6 |
|---|---|
| Product Name | RS 25344 hydrochloride |
| Molecular Formula | C19H14ClN5O4 |
| Molecular Weight | 411.8 g/mol |
| IUPAC Name | 1-(3-nitrophenyl)-3-(pyridin-4-ylmethyl)pyrido[2,3-d]pyrimidine-2,4-dione;hydrochloride |
| Standard InChI | InChI=1S/C19H13N5O4.ClH/c25-18-16-5-2-8-21-17(16)23(14-3-1-4-15(11-14)24(27)28)19(26)22(18)12-13-6-9-20-10-7-13;/h1-11H,12H2;1H |
| Standard InChIKey | ROSFKXDQMBPYQQ-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)[N+](=O)[O-])N2C3=C(C=CC=N3)C(=O)N(C2=O)CC4=CC=NC=C4.Cl |
| Canonical SMILES | C1=CC(=CC(=C1)[N+](=O)[O-])N2C3=C(C=CC=N3)C(=O)N(C2=O)CC4=CC=NC=C4.Cl |
| Description | Potent and selective phosphodiesterase (PDE) 4 inhibitor (IC50 values are 0.28, > 100, 160 and 330 nM at PDE4, PDE1, PDE2 and PDE3 respectively). Inhibits eosinophil chemotaxis and increases progressive motility of spermatozoa in vitro. |
| Synonyms | 1-(3-Nitrophenyl)-3-(4-pyridinylmethyl)-pyrido[2,3-d]pyrimidine-2,3-(1H,3H)-dione hydrochloride |
| PubChem Compound | 19781728 |
| Last Modified | Nov 11 2021 |
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